Cas no 2624138-96-9 (methyl 5-fluorofuro3,2-bpyridine-2-carboxylate)

Methyl 5-fluorofuro[3,2-b]pyridine-2-carboxylate is a fluorinated heterocyclic compound featuring a fused furan-pyridine core with a carboxylate ester functional group. The incorporation of fluorine at the 5-position enhances its electronic properties and metabolic stability, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The ester group provides versatility for further derivatization, enabling the introduction of diverse pharmacophores. Its rigid fused-ring structure contributes to improved binding affinity in target interactions, particularly in medicinal chemistry applications. The compound’s well-defined reactivity and stability under standard conditions facilitate its use in multi-step synthetic routes. Suitable for research-scale applications, it offers a balance of reactivity and selectivity for heterocyclic scaffold elaboration.
methyl 5-fluorofuro3,2-bpyridine-2-carboxylate structure
2624138-96-9 structure
Product Name:methyl 5-fluorofuro3,2-bpyridine-2-carboxylate
CAS No:2624138-96-9
MF:C9H6FNO3
MW:195.147245883942
MDL:MFCD33551029
CID:5671805
PubChem ID:155978052
Update Time:2025-10-30

methyl 5-fluorofuro3,2-bpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2624138-96-9
    • methyl 5-fluorofuro[3,2-b]pyridine-2-carboxylate
    • EN300-27144411
    • Furo[3,2-b]pyridine-2-carboxylic acid, 5-fluoro-, methyl ester
    • methyl 5-fluorofuro3,2-bpyridine-2-carboxylate
    • MDL: MFCD33551029
    • Inchi: 1S/C9H6FNO3/c1-13-9(12)7-4-5-6(14-7)2-3-8(10)11-5/h2-4H,1H3
    • InChI Key: CLUGJXYEXKXXQF-UHFFFAOYSA-N
    • SMILES: FC1C=CC2=C(C=C(C(=O)OC)O2)N=1

Computed Properties

  • Exact Mass: 195.03317122g/mol
  • Monoisotopic Mass: 195.03317122g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 52.3Ų

Experimental Properties

  • Density: 1.377±0.06 g/cm3(Predicted)
  • Boiling Point: 276.4±35.0 °C(Predicted)
  • pka: 1.06±0.40(Predicted)

methyl 5-fluorofuro3,2-bpyridine-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27144411-0.05g
methyl 5-fluorofuro[3,2-b]pyridine-2-carboxylate
2624138-96-9 95.0%
0.05g
$229.0 2025-03-20
Enamine
EN300-27144411-0.1g
methyl 5-fluorofuro[3,2-b]pyridine-2-carboxylate
2624138-96-9 95.0%
0.1g
$342.0 2025-03-20
Enamine
EN300-27144411-0.25g
methyl 5-fluorofuro[3,2-b]pyridine-2-carboxylate
2624138-96-9 95.0%
0.25g
$487.0 2025-03-20
Enamine
EN300-27144411-0.5g
methyl 5-fluorofuro[3,2-b]pyridine-2-carboxylate
2624138-96-9 95.0%
0.5g
$768.0 2025-03-20
Enamine
EN300-27144411-1.0g
methyl 5-fluorofuro[3,2-b]pyridine-2-carboxylate
2624138-96-9 95.0%
1.0g
$986.0 2025-03-20
Enamine
EN300-27144411-2.5g
methyl 5-fluorofuro[3,2-b]pyridine-2-carboxylate
2624138-96-9 95.0%
2.5g
$1931.0 2025-03-20
Enamine
EN300-27144411-5.0g
methyl 5-fluorofuro[3,2-b]pyridine-2-carboxylate
2624138-96-9 95.0%
5.0g
$2858.0 2025-03-20
Enamine
EN300-27144411-10.0g
methyl 5-fluorofuro[3,2-b]pyridine-2-carboxylate
2624138-96-9 95.0%
10.0g
$4236.0 2025-03-20
Enamine
EN300-27144411-1g
methyl 5-fluorofuro[3,2-b]pyridine-2-carboxylate
2624138-96-9 95%
1g
$986.0 2023-09-11
Enamine
EN300-27144411-5g
methyl 5-fluorofuro[3,2-b]pyridine-2-carboxylate
2624138-96-9 95%
5g
$2858.0 2023-09-11

Additional information on methyl 5-fluorofuro3,2-bpyridine-2-carboxylate

Introduction to Methyl 5-Fluorofuro[3,2-b]pyridine-2-carboxylate (CAS No. 2624138-96-9)

Methyl 5-fluorofuro[3,2-b]pyridine-2-carboxylate, a compound with the chemical identifier CAS No. 2624138-96-9, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of heterocyclic molecules, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural motif of this molecule, featuring a fused furo[3,2-b]pyridine ring system, combined with a fluorine substituent at the 5-position and a carboxylate ester at the 2-position, makes it a particularly intriguing candidate for further investigation.

The synthesis and characterization of this compound have been the focus of recent research efforts aimed at exploring its pharmacological properties. The presence of the fluorine atom is particularly noteworthy, as fluorine-containing compounds often exhibit enhanced metabolic stability and improved binding affinity to biological targets. This feature has made such compounds highly desirable in the pharmaceutical industry, where optimizing drug-like properties is crucial for the development of effective therapeutics.

In recent years, there has been a growing interest in the exploration of furo[3,2-b]pyridine derivatives due to their potential as scaffolds for novel drugs. These heterocycles have shown promise in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The specific modification of the furo[3,2-b]pyridine core with a methyl ester group at the 2-position and a fluorine atom at the 5-position introduces unique electronic and steric properties that can influence its biological activity.

One of the most compelling aspects of Methyl 5-fluorofuro[3,2-b]pyridine-2-carboxylate is its potential as a building block for more complex pharmacophores. Researchers have been leveraging this compound to design and synthesize novel molecules with enhanced potency and selectivity. The fluorine substituent, in particular, has been shown to modulate the pharmacokinetic profile of drugs by improving their lipophilicity and reducing susceptibility to metabolic degradation.

Recent studies have demonstrated that furo[3,2-b]pyridine derivatives can interact with various biological targets by occupying specific binding pockets. The structural flexibility of this scaffold allows for fine-tuning of interactions with proteins and enzymes involved in disease pathways. This has led to the discovery of several lead compounds that are currently undergoing further optimization for clinical development.

The role of computational chemistry in the design and optimization of Methyl 5-fluorofuro[3,2-b]pyridine-2-carboxylate cannot be overstated. Advanced computational methods have enabled researchers to predict the binding affinity andADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) properties of this compound before it is synthesized in the laboratory. This approach has significantly reduced the time and cost associated with drug discovery by allowing for the rapid screening of large libraries of potential candidates.

In addition to its pharmacological potential, Methyl 5-fluorofuro[3,2-b]pyridine-2-carboxylate has also been studied for its chemical reactivity. The presence of both an ester group and a fluorine atom provides multiple sites for functionalization, allowing chemists to explore diverse synthetic pathways. These studies have not only expanded our understanding of the reactivity patterns of this class of compounds but also provided valuable insights into their mechanism of action.

The future prospects for Methyl 5-fluorofuro[3,2-b]pyridine-2-carboxylate are promising, with ongoing research focused on elucidating its biological activities and developing novel derivatives with improved therapeutic profiles. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate these endeavors by combining experimental expertise with computational modeling capabilities.

As our understanding of disease mechanisms continues to evolve, so too will our approach to drug development. Compounds like Methyl 5-fluorofuro[3,2-b]pyridine-2-carboxylate represent an important step forward in harnessing the power of heterocyclic chemistry to address unmet medical needs. By leveraging cutting-edge synthetic methods and computational tools, researchers are poised to discover new treatments that will improve patient outcomes across a wide range of diseases.

Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited